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Compound of Interest

Compound Name: Boc-Cys(Et)-Oh

Cat. No.: B558594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-tert-

butoxycarbonyl-S-ethyl-L-cysteine (Boc-Cys(Et)-OH), a valuable building block in peptide

synthesis and drug discovery. This document outlines a two-step synthetic pathway, including

detailed experimental protocols, and presents key data in a structured format for clarity and

ease of use.

Synthetic Pathway Overview
The synthesis of Boc-Cys(Et)-OH is typically achieved through a two-step process. The first

step involves the S-alkylation of L-cysteine with an appropriate ethylating agent to yield S-ethyl-

L-cysteine. The subsequent step is the protection of the α-amino group of S-ethyl-L-cysteine

using di-tert-butyl dicarbonate (Boc anhydride) to afford the final product.
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Caption: Overall synthetic pathway for Boc-Cys(Et)-OH.
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The following sections provide detailed methodologies for the synthesis of the intermediate, S-

ethyl-L-cysteine, and the final product, Boc-Cys(Et)-OH.

Step 1: Synthesis of S-ethyl-L-cysteine
This procedure is adapted from established methods for the S-alkylation of cysteine.[1] The

reaction involves the nucleophilic attack of the cysteine thiol on an ethyl halide in a basic

medium.

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity Moles

L-Cysteine 121.16 10.0 g 0.0825

Sodium Ethoxide

(NaOEt)
68.05 11.2 g 0.165

Ethyl Bromide (EtBr) 108.97 9.9 mL (14.4 g) 0.132

Absolute Ethanol 46.07 200 mL -

Diethyl Ether 74.12 As needed -

Hydrochloric Acid

(1M)
36.46 As needed -

Procedure:

A solution of sodium ethoxide is prepared by cautiously dissolving sodium metal (3.8 g,

0.165 mol) in absolute ethanol (150 mL) under an inert atmosphere (e.g., nitrogen or argon)

in a three-necked flask equipped with a reflux condenser and a dropping funnel.

L-cysteine (10.0 g, 0.0825 mol) is added to the sodium ethoxide solution, and the mixture is

stirred until the cysteine is fully dissolved.

Ethyl bromide (9.9 mL, 0.132 mol) is dissolved in absolute ethanol (50 mL) and added

dropwise to the cysteine solution over 30 minutes.
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The reaction mixture is then heated to reflux and maintained at this temperature for 4 hours.

After cooling to room temperature, the solvent is removed under reduced pressure using a

rotary evaporator.

The resulting solid residue is dissolved in a minimal amount of water and the pH is adjusted

to ~6 with 1M hydrochloric acid, which will cause the product to precipitate.

The precipitate is collected by filtration, washed with cold water and then diethyl ether, and

dried under vacuum to yield S-ethyl-L-cysteine as a white solid.

Step 2: Synthesis of Boc-Cys(Et)-OH
This protocol is based on the general procedure for the N-Boc protection of amino acids.

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity Moles

S-ethyl-L-cysteine 149.21 10.0 g 0.067

Di-tert-butyl

dicarbonate (Boc₂O)
218.25 16.1 g 0.074

Sodium Hydroxide

(NaOH)
40.00 As needed -

Dioxane 88.11 100 mL -

Water 18.02 100 mL -

Ethyl Acetate 88.11 As needed -

Hydrochloric Acid

(1M)
36.46 As needed -

Procedure:
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S-ethyl-L-cysteine (10.0 g, 0.067 mol) is dissolved in a mixture of dioxane (100 mL) and

water (100 mL).

The solution is cooled in an ice bath, and the pH is adjusted to 10 by the dropwise addition of

1M sodium hydroxide.

Di-tert-butyl dicarbonate (16.1 g, 0.074 mol) is added to the reaction mixture, and it is stirred

vigorously at room temperature overnight.

The dioxane is removed under reduced pressure.

The remaining aqueous solution is washed with ethyl acetate (3 x 50 mL) to remove any

unreacted Boc anhydride and other impurities.

The aqueous layer is then cooled in an ice bath and acidified to pH 2-3 with 1M hydrochloric

acid.

The product will precipitate out of the solution as a white solid.

The precipitate is collected by filtration, washed with cold water, and dried under vacuum to

yield Boc-Cys(Et)-OH.

Data Presentation
The following table summarizes the key physicochemical properties and expected analytical

data for the intermediate and the final product. Note: Experimental data for Boc-Cys(Et)-OH is

not readily available in the cited literature; therefore, some values are theoretical or based on

similar compounds.
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Property S-ethyl-L-cysteine Boc-Cys(Et)-OH

Molecular Formula C₅H₁₁NO₂S C₁₀H₁₉NO₄S

Molar Mass ( g/mol ) 149.21 249.33

Appearance White crystalline solid White solid

Melting Point (°C) 214-218 (decomposes) Not reported

¹H NMR (D₂O, 400 MHz) δ

(ppm)

~3.8 (t, 1H, α-CH), ~3.0 (d, 2H,

β-CH₂), ~2.6 (q, 2H, S-CH₂),

~1.2 (t, 3H, CH₃)

Expected: ~4.2 (m, 1H, α-CH),

~2.9 (m, 2H, β-CH₂), ~2.5 (q,

2H, S-CH₂), ~1.4 (s, 9H, Boc-

CH₃), ~1.2 (t, 3H, CH₃)

¹³C NMR (D₂O, 100 MHz) δ

(ppm)

~175 (C=O), ~55 (α-CH), ~35

(β-CH₂), ~26 (S-CH₂), ~15

(CH₃)

Expected: ~176 (C=O), ~158

(Boc C=O), ~82 (Boc C), ~56

(α-CH), ~34 (β-CH₂), ~28 (Boc

CH₃), ~26 (S-CH₂), ~15 (CH₃)

Purity (by HPLC) ≥98% ≥98%

Experimental Workflow
The following diagram illustrates the overall workflow for the synthesis of Boc-Cys(Et)-OH,

from starting materials to the final purified product.
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Step 1: S-ethylation

Step 2: N-Boc Protection

Dissolve L-Cysteine in NaOEt/EtOH

Add Ethyl Bromide

Reflux for 4h

Evaporate Solvent

Precipitate with HCl

Filter and Dry

S-ethyl-L-cysteine

Dissolve S-ethyl-L-cysteine in Dioxane/Water

Use in next step

Add Boc Anhydride

Stir Overnight

Evaporate Dioxane

Wash with Ethyl Acetate

Precipitate with HCl

Filter and Dry

Boc-Cys(Et)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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